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Executive Summary

Rhodamine B Isothiocyanate (RBITC) is a high-performance xanthene derivative widely utilized
for the fluorescent labeling of antibodies, lectins, and other proteins.[1] Distinct from its
dimethyl analog (TRITC), RBITC possesses diethylamino groups, conferring unique solubility
and spectral characteristics.[1] This guide provides a definitive analysis of its physicochemical
properties, structural isomerism, and a validated protocol for bioconjugation, ensuring high
specific activity and minimal background interference.

Chemical Identity & Structural Analysis[3][4]
Molecular Specifications

RBITC is commercially supplied as a mixture of 5- and 6-isothiocyanate isomers.[1][2] This
isomerism does not significantly alter spectral properties but must be accounted for in high-
resolution structural studies.
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Parameter Specification

9-(2-carboxy-isothiocyanatophenyl)-3,6-

UPAC Name bis(diethylamino)xanthylium chloride
Common Acronyms RBITC, RITC

Molecular Weight 536.08 g/mol (Monochloride salt)

Molecular Formula C29H30CIN3O3S

CAS Number 36877-69-7 (Mixed isomers)

Core Structure Xanthene core with diethylamino substituents
Reactive Moiety Isothiocyanate (-N=C=S)

RBITC vs. TRITC: A Critical Distinction

A common error in experimental design is conflating RBITC with TRITC (Tetramethylrhodamine
isothiocyanate).[1]

e RBITC: Contains diethylamino groups.[3][4] MW ~536.[4] More hydrophobic.
e TRITC: Contains dimethylamino groups. MW ~443. Slightly less hydrophobic.

» Impact: RBITC conjugates often exhibit a red-shifted emission and different quantum yields
compared to TRITC.

Physicochemical Properties[2][6][7][9][12][13]
Spectral Characteristics

RBITC exhibits environmentally sensitive fluorescence. The values below represent the dye in
methanolic solution; protein conjugation typically induces a bathochromic shift (red shift) of 5—
10 nm.

o Excitation Max (

): 545-560 nm (Optimal excitation: 550 nm laser line)[1]
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e Emission Max (
): 570-595 nm[1][3][5]

e Molar Extinction Coefficient (
): ~106,000 M~1cm~1 (at

)IL][6]

o Appearance: Dark violet/bronze crystalline powder.

Solubility & Stability

e Solubility: Soluble in DMSO, DMF, and Ethanol.[4] Sparingly soluble in water.

o Expert Insight: Always prepare a high-concentration stock solution (e.g., 10 mg/mL) in
anhydrous DMSO or DMF immediately before use.[1] Aqueous stock solutions are
unstable due to hydrolysis of the isothiocyanate group.

o Hydrolysis: The isothiocyanate group degrades in water to form a non-reactive amine. This
reaction is pH-dependent and accelerates at pH > 10.

Bioconjugation Mechanics

Reaction Mechanism

The labeling chemistry relies on the nucleophilic attack of a primary amine (Lysine
-amino group or N-terminal

-amine) on the isothiocyanate carbon.[1][7] This forms a stable thiourea linkage.

Transition State w Stable Linkage Conjugate
(Nucleophilic Attack) J (Thiourea Bond)

Protein
(P-NH2)
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Figure 1: Mechanism of thiourea bond formation between RBITC and protein amines.[1]

Validated Experimental Protocol: Antibody Labeling

Objective: Label IgG antibody with RBITC to achieve a Degree of Labeling (DOL) of 2-5
fluorophores per molecule.

Reagents Required

o Protein: Purified IgG (must be free of BSA, gelatin, or amine-containing buffers like
Tris/Glycine).[1]

e Labeling Buffer: 0.1 M Sodium Carbonate/Bicarbonate, pH 9.0.
e Dye Stock: RBITC dissolved in anhydrous DMSO (1 mg/mL).

 Purification: Sephadex G-25 desalting column (PD-10) or dialysis cassette (10K MWCO).
Step-by-Step Workflow
Step 1: Buffer Exchange (Critical)

If the antibody is in Tris or contains Azide, dialyze against PBS or Labeling Buffer.[1] Tris
contains primary amines that will compete for the dye, neutralizing the reaction.

Step 2: Dye Preparation
Dissolve RBITC in DMSO to 1 mg/mL.

e Calculation: For 1 mg of IgG (approx. 6.6 nmol), use a 20-fold molar excess of dye.

e [1]

¢ Volume of DMSO stock =

Step 3: Conjugation Reaction
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» Adjust protein concentration to 2-5 mg/mL in Carbonate Buffer (pH 9.0).
» Slowly add the calculated volume of RBITC-DMSO to the protein solution while stirring.
o Note: Do not exceed 10% v/v DMSO in the final mixture to prevent protein denaturation.

e Incubate for 2 hours at room temperature or overnight at 4°C in the dark.

Step 4: Purification

Separate unreacted dye from the conjugate using a Gel Filtration column (e.g., Sephadex G-
25) equilibrated with PBS.[1] The conjugate (high MW) will elute first; free dye (low MW) will
remain in the column.[1]

Prepare IgG Dissolve RBITC

(Remove Tris/BSA) (Anhydrous DMSO)

|
|
|
l
Mix & Incubate !
(pH 9.0, 2hrs, Dark) :

|

Gel Filtration
(Sephadex G-25)

Calculate DOL
(Absorbance Check)

Click to download full resolution via product page

Figure 2: Optimized RBITC conjugation workflow.
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Quality Control: Calculating Degree of Labeling
(DOL)

To validate the protocol, measure absorbance at 280 nm (
) and the dye maximum (

, approx 555 nm).[1]

Formula:

[1]

e :~150,000 g/mol [1]

e :106,000 M~1cm~1[1][6]

e CF (Correction Factor): ~0.3 (Absorbance of RBITC at 280 nm relative to

Interpretation:

e DOL < 1: Under-labeled. Increase dye molar excess or incubation time.

e DOL > 5: Over-labeled. Risk of fluorescence quenching and antibody precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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